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Compound of Interest

Compound Name: Thiamphenicol

Cat. No.: B1682257 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the antibacterial spectrum of

thiamphenicol against Gram-negative bacteria. It is designed to be a comprehensive

resource, incorporating quantitative data, detailed experimental methodologies, and visual

representations of key biological pathways.

Quantitative Susceptibility Data
The in vitro activity of thiamphenicol against a range of clinically relevant Gram-negative

bacteria is summarized below. Minimum Inhibitory Concentration (MIC) values, including MIC₅₀

and MIC₉₀, are presented to provide a comprehensive overview of its potency.
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Gram-
Negative
Bacteria

Number of
Isolates

MIC Range
(µg/mL)

MIC₅₀
(µg/mL)

MIC₉₀
(µg/mL)

Reference(s
)

Haemophilus

influenzae
126 0.06 - >2 0.5 1 [1]

Neisseria

gonorrhoeae

(penicillin-

sensitive)

267 (total) ≤ 4.0 - 0.5 [2]

Neisseria

gonorrhoeae

(β-lactamase-

producing)

267 (total) ≤ 4.0 - 2.0 [2]

Salmonella

spp.

195 (total

Gram-

negatives)

8 - 64 - - [3]

Citrobacter

spp.

195 (total

Gram-

negatives)

8 - 64 - - [3]

Klebsiella

pneumoniae

195 (total

Gram-

negatives)

8 - 64 - - [3]

Enterobacter

spp.

195 (total

Gram-

negatives)

8 - 64 - - [3]

Escherichia

coli

195 (total

Gram-

negatives)

8 - 64 - - [3]

Proteus spp.

195 (total

Gram-

negatives)

8 - 64 - - [3]
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Experimental Protocols
The determination of thiamphenicol's Minimum Inhibitory Concentration (MIC) is crucial for

assessing its antibacterial activity. The following are detailed methodologies for two standard

experimental protocols.

Broth Microdilution Method (as per ISO 20776-1:2006)
This method is a standard for determining the MIC of antibacterial agents.[1]

1. Preparation of Thiamphenicol Stock Solution:

A stock solution of thiamphenicol is prepared in a suitable solvent at a concentration of

1000 µg/mL.

2. Inoculum Preparation:

Bacterial colonies are suspended in a sterile saline solution to achieve a turbidity equivalent

to a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).

This suspension is then diluted in cation-adjusted Mueller-Hinton broth to a final inoculum

density of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.

3. Microtiter Plate Preparation:

Two-fold serial dilutions of thiamphenicol are prepared in cation-adjusted Mueller-Hinton

broth in 96-well microtiter plates.

A growth control well (containing broth and inoculum but no antibiotic) and a sterility control

well (containing broth only) are included on each plate.

4. Inoculation and Incubation:

The standardized bacterial inoculum is added to each well of the microtiter plate.

The plates are incubated at 35-37°C for 18-24 hours in ambient air.

5. Interpretation of Results:
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The MIC is determined as the lowest concentration of thiamphenicol that completely inhibits

visible bacterial growth.

Agar Dilution Method
This method is another reference standard for MIC determination.

1. Preparation of Thiamphenicol-Containing Agar Plates:

A stock solution of thiamphenicol is prepared as described for the broth microdilution

method.

A series of two-fold dilutions of the thiamphenicol stock solution are prepared and added to

molten Mueller-Hinton agar at 45-50°C.

The agar-antibiotic mixture is then poured into sterile petri dishes and allowed to solidify.

2. Inoculum Preparation:

The bacterial inoculum is prepared as described for the broth microdilution method.

3. Inoculation and Incubation:

The surface of each agar plate is inoculated with the standardized bacterial suspension

using a multipoint inoculator.

A growth control plate (containing no antibiotic) is also inoculated.

The plates are incubated at 35-37°C for 18-24 hours.

4. Interpretation of Results:

The MIC is the lowest concentration of thiamphenicol that prevents the growth of more than

one colony or a faint haze.

Visualized Pathways and Workflows
Mechanism of Action of Thiamphenicol
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Caption: Mechanism of action of thiamphenicol in Gram-negative bacteria.
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Caption: Common mechanisms of resistance to antibiotics in Gram-negative bacteria.

Experimental Workflow for MIC Determination
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Caption: General experimental workflow for determining Minimum Inhibitory Concentration

(MIC).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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